3-(1,2,3,5,6,7,8,8a-octahydroindolizin-7-ylamino)-N-benzylbenzamide

• IUPAC Name: 3-(1,2,3,5,6,7,8,8a-octahydroindolizin-7-ylamino)-N-benzylbenzamide
• InChI: InChI=1S/C22H27N3O/c26-22(23-16-17-6-2-1-3-7-17)18-8-4-9-19(14-18)24-20-11-13-25-12-5-10-21(25)15-20/h1-4,6-9,14,20-21,24H,5,10-13,15-16H2,(H,23,26)
• InChI Key: RQMYPROBRWNRTK-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC(CCN2C1)NC3=CC=CC(=C3)C(=O)NCC4=CC=CC=C4
• Molecular Formula: C22H27N3O
• Molecular Weight: 349.5 g/mol

Description

3-(1,2,3,5,6,7,8,8a-octahydroindolizin-7-ylamino)-N-benzylbenzamide, also known as OIAB, is a compound that has been synthesized for its potential use in scientific research. This molecule has drawn attention due to its ability to interact with certain receptors in the body, leading to various biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 3-(1,2,3,5,6,7,8,8a-octahydroindolizin-7-ylamino)-N-benzylbenzamide involves its binding to the sigma-1 and dopamine D2 receptors. When this compound binds to these receptors, it can modulate their activity, leading to various biochemical and physiological effects. For example, this compound has been shown to increase the release of certain neurotransmitters, such as dopamine and serotonin, which can affect mood and behavior.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects. In addition to its ability to modulate neurotransmitter release, this compound has also been shown to have anti-inflammatory and antioxidant properties. This compound has also been shown to have neuroprotective effects, which could make it a potential candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(1,2,3,5,6,7,8,8a-octahydroindolizin-7-ylamino)-N-benzylbenzamide in lab experiments is its ability to selectively bind to certain receptors, which can allow researchers to study the specific effects of modulating these receptors. However, one limitation of using this compound is its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for further research on 3-(1,2,3,5,6,7,8,8a-octahydroindolizin-7-ylamino)-N-benzylbenzamide. One potential direction is to explore its potential as a treatment for neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Another potential direction is to explore its potential as a treatment for psychiatric disorders, such as depression and anxiety. Additionally, further research could be done to optimize the synthesis method of this compound and to develop new derivatives of the molecule with improved properties.

Synthesis Methods

3-(1,2,3,5,6,7,8,8a-octahydroindolizin-7-ylamino)-N-benzylbenzamide can be synthesized using a multi-step process that involves the reaction of several chemicals. The first step involves the reaction of 3,4-dihydro-2H-pyran with 2-bromoethylamine hydrobromide to form 3-(2-bromoethyl)-4,5-dihydro-2H-pyran. The second step involves the reaction of the previous product with benzylamine to form 3-(2-benzylaminoethyl)-4,5-dihydro-2H-pyran. The third and final step involves the reaction of the previous product with benzoyl chloride to form this compound.

Scientific Research Applications

3-(1,2,3,5,6,7,8,8a-octahydroindolizin-7-ylamino)-N-benzylbenzamide has been synthesized for its potential use in scientific research due to its ability to interact with certain receptors in the body. Specifically, this compound has been shown to bind to the sigma-1 receptor, which is a protein that is involved in various physiological processes, including the regulation of neurotransmitter release and calcium signaling. This compound has also been shown to bind to the dopamine D2 receptor, which is a protein that is involved in the regulation of dopamine neurotransmission.